(4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone

• IUPAC Name: (4-hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone
• InChI: InChI=1S/C11H15NO3/c1-8-10(4-7-15-8)11(14)12-5-2-9(13)3-6-12/h4,7,9,13H,2-3,5-6H2,1H3
• InChI Key: DSFQCXCBMWTZRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCC(CC2)O
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

(4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone, also known as HPMF, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. HPMF is a synthetic compound that was first synthesized in the early 2000s and has since been studied extensively for its unique properties.

Mechanism of Action

The mechanism of action of (4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone is not fully understood, but it is believed to act on certain enzymes and receptors in the body. In medicine, this compound has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In agriculture, this compound has been found to inhibit the activity of certain enzymes in pests, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but preliminary research has shown that it has low toxicity and is well-tolerated by the body. In medicine, this compound has been found to have anti-cancer and anti-inflammatory effects. In agriculture, this compound has been found to have insecticidal and fungicidal effects.

Advantages and Limitations for Lab Experiments

The advantages of using (4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone in lab experiments include its high purity, low toxicity, and unique properties. However, limitations include its high cost and limited availability.

Future Directions

For the study of (4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone include further research into its potential applications in medicine, agriculture, and materials science. In medicine, research is needed to determine the optimal dosage and delivery method for this compound as a drug candidate. In agriculture, research is needed to determine the efficacy of this compound as a pesticide and its potential impact on the environment. In materials science, research is needed to explore the use of this compound as a building block for the synthesis of new materials with unique properties.
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. Its unique properties and low toxicity make it a promising candidate for further study. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of (4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone involves a multi-step process that includes the reaction of piperidine with 3-acetyl-2-methylfuran in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to further reactions to produce the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

(4-Hydroxypiperidin-1-yl)-(2-methylfuran-3-yl)methanone has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been found to have potential as a drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In agriculture, this compound has been found to have potential as a pesticide due to its ability to inhibit the growth of certain pests. In materials science, this compound has been found to have potential as a building block for the synthesis of new materials with unique properties.